Methyl 4-(trifluoromethyl)benzoate

• IUPAC Name: methyl 4-(trifluoromethyl)benzoate
• InChI: InChI=1S/C9H7F3O2/c1-14-8(13)6-2-4-7(5-3-6)9(10,11)12/h2-5H,1H3
• InChI Key: VAZWXPJOOFSNLB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)C(F)(F)F
• Molecular Formula: C9H7F3O2
• DSSTOX Substance ID: DTXSID60334353
• Molecular Weight: 204.15 g/mol
• CAS RN: 2967-66-0

Description

Methyl 4-(trifluoromethyl)benzoate is an ester. It is a clear colorless to very pale yellow liquid.

Molecular Structure Analysis

The molecular formula of Methyl 4-(trifluoromethyl)benzoate is C9H7F3O2. Unfortunately, the specific molecular structure analysis is not available in the search results.

Chemical Reactions Analysis

Methyl 4-(trifluoromethyl)benzoate can undergo reduction catalyzed by MoO2Cl2. More detailed information about its chemical reactions is not available in the search results.

Physical And Chemical Properties Analysis

Methyl 4-(trifluoromethyl)benzoate is a liquid at room temperature. It has a melting point of 13-14 °C and a boiling point of 94-95 °C at 21 mmHg. Its density is 1.268 g/mL at 25 °C.

Scientific Research Applications

Synthesis of Salicylanilide 4-(trifluoromethyl)benzoates

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Internal Standard in GC/MS Analysis

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Synthesis of Trisubstituted Imidazole Derivatives

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Mechanism of Action

Target of Action

Methyl 4-(trifluoromethyl)benzoate is a chemical compound used as an intermediate in organic synthesis It’s known that esters, such as methyl 4-(trifluoromethyl)benzoate, often play a crucial role in various biochemical reactions, acting as acyl donors in enzymatic reactions .

Mode of Action

It’s known that the ester group in the compound can undergo hydrolysis, a common reaction for esters, resulting in the formation of an alcohol and a carboxylic acid . This reaction can be catalyzed by various factors including heat, light, and enzymes.

Biochemical Pathways

Esters are known to participate in numerous biochemical pathways, particularly those involving enzymatic reactions where they can act as acyl donors .

Pharmacokinetics

It’s known that the compound is a liquid at room temperature with a density of 1268 g/mL at 25 °C . Its boiling point is 94-95 °C/21 mmHg, and it has a melting point of 13-14 °C . These properties may influence its bioavailability and pharmacokinetics.

Result of Action

As an ester, it’s known to participate in various biochemical reactions, potentially influencing a wide range of cellular processes .

Action Environment

The action, efficacy, and stability of Methyl 4-(trifluoromethyl)benzoate can be influenced by various environmental factors. For instance, its reactivity can be affected by temperature, pH, and the presence of catalysts . Moreover, it’s known that the compound should be stored in a sealed container in a dry environment .

Safety and Hazards

This chemical is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It is a combustible liquid and may cause skin irritation, serious eye irritation, and respiratory irritation. Safety measures include washing thoroughly after handling, wearing protective equipment, and avoiding breathing its dust, fume, gas, mist, vapors, or spray.

Q & A

Q1: What is the role of Methyl 4-(trifluoromethyl)benzoate in synthesizing pyrazolo[1,5-a]pyrimidine derivatives?

A1: Methyl 4-(trifluoromethyl)benzoate serves as a starting material in the synthesis of a key intermediate, 3-(4-(trifluoromethyl)phenyl)-1H-pyrazol-5-amine. [] This intermediate is then reacted with diethyl 2-phenylmalonates to produce the desired 6-arylsubstituted pyrazolo[1,5-a]pyrimidine derivatives. []

Q2: Can you describe the reaction steps involving Methyl 4-(trifluoromethyl)benzoate in this synthesis process?

A2: Certainly. The synthesis process involves two main steps:

1. Condensation and Cyclization: Methyl 4-(trifluoromethyl)benzoate is reacted with methyl methoxyacetate via a cross-ester condensation reaction. The resulting product then undergoes hydrolysis and decarboxylation to yield 2-Methoxy-4'-trifluoromethyl acetophenone. This compound is then condensed with acetonitrile followed by a cyclization reaction with hydrazine hydrate to yield the desired intermediate, 3-(4-(trifluoromethyl)phenyl)-1H-pyrazol-5-amine. []
2. Formation of Pyrazolo[1,5-a]pyrimidine: The synthesized 3-(4-(trifluoromethyl)phenyl)-1H-pyrazol-5-amine is then reacted with diethyl 2-phenylmalonates to obtain the final 6-arylsubstituted pyrazolo[1,5-a]pyrimidine derivatives. []